Cas no 1429555-21-4 ((oxepan-4-yl)hydrazine)

• Product Name: (oxepan-4-yl)hydrazine
• CAS No: 1429555-21-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD20940830
• CID: 5243530
• PubChem ID: 65079234
• Update Time: 2026-03-08

(oxepan-4-yl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, 4-oxepanyl-
• (oxepan-4-yl)hydrazine

• MDL： MFCD20940830
• Inchi： 1S/C6H14N2O/c7-8-6-2-1-4-9-5-3-6/h6,8H,1-5,7H2
• InChI Key： VMOFEANHNXYPCG-UHFFFAOYSA-N
• SMILES： N(C1CCCOCC1)N

Additional information on (oxepan-4-yl)hydrazine

Professional Introduction to (oxepan-4-yl)hydrazine (CAS No. 1429555-21-4)

(oxepan-4-yl)hydrazine, with the chemical identifier CAS No. 1429555-21-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic hydrazine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring an oxepane ring fused with a hydrazine moiety, makes it a versatile intermediate in synthesizing various pharmacologically active molecules.

The oxepane ring, a five-membered saturated cyclic ether, contributes to the compound's stability and reactivity, while the hydrazine group introduces nucleophilic centers that can participate in diverse chemical reactions. These characteristics have positioned (oxepan-4-yl)hydrazine as a valuable building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazine derivatives. Studies have demonstrated that compounds containing the hydrazine moiety can exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. The incorporation of the oxepane ring into these derivatives has further enhanced their efficacy by improving metabolic stability and bioavailability.

One of the most promising areas of research involving (oxepan-4-yl)hydrazine is its application in oncology. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Specifically, it has been observed to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical for cancer cell survival and proliferation.

Moreover, the structural flexibility of (oxepan-4-yl)hydrazine allows for modifications that can enhance its pharmacokinetic profile. Researchers have been experimenting with different substituents on the oxepane ring to optimize solubility, permeability, and target specificity. These efforts have led to the development of several novel analogs with improved therapeutic potential.

The synthesis of (oxepan-4-yl)hydrazine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the oxepane ring followed by functionalization with a hydrazine group. Advanced synthetic techniques such as catalytic hydrogenation and transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of (oxepan-4-yl)hydrazine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validation through techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmaceutical industry has taken note of these developments and is actively investigating (oxepan-4-yl)hydrazine as a lead compound for drug discovery programs. Several companies are currently conducting clinical trials to evaluate its safety and efficacy in treating various diseases. The results from these trials are expected to provide further evidence supporting its therapeutic potential.

In conclusion, (oxepan-4-yl)hydrazine (CAS No. 1429555-21-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new drugs targeting cancer and other chronic diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make significant contributions to modern medicine.